Cas no 2228213-55-4 (tert-butyl N-5-methoxy-2-(3-sulfanylpropyl)phenylcarbamate)

• Product Name: tert-butyl N-5-methoxy-2-(3-sulfanylpropyl)phenylcarbamate
• CAS No: 2228213-55-4
• MF: C₁₅H₂₃NO₃S
• MW: 297.413023233414
• CID: 5772358
• PubChem ID: 165846388
• Update Time: 2025-06-14

tert-butyl N-5-methoxy-2-(3-sulfanylpropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2228213-55-4
• EN300-1891646
• tert-butyl N-[5-methoxy-2-(3-sulfanylpropyl)phenyl]carbamate
• tert-butyl N-5-methoxy-2-(3-sulfanylpropyl)phenylcarbamate

• Inchi： 1S/C15H23NO3S/c1-15(2,3)19-14(17)16-13-10-12(18-4)8-7-11(13)6-5-9-20/h7-8,10,20H,5-6,9H2,1-4H3,(H,16,17)
• InChI Key： FSTZPARQEMCCOI-UHFFFAOYSA-N
• SMILES： SCCCC1C=CC(=CC=1NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 297.13986477g/mol
• Monoisotopic Mass: 297.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 48.6Ų

Additional information on tert-butyl N-5-methoxy-2-(3-sulfanylpropyl)phenylcarbamate

Research Brief on tert-Butyl N-5-Methoxy-2-(3-Sulfanylpropyl)Phenylcarbamate (CAS: 2228213-55-4)

The compound tert-butyl N-5-methoxy-2-(3-sulfanylpropyl)phenylcarbamate (CAS: 2228213-55-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate and sulfanylpropyl functional groups, has shown promising potential in various therapeutic applications, including drug discovery and targeted therapy. Recent studies have focused on its synthesis, pharmacokinetics, and biological activity, making it a subject of intense scientific inquiry.

One of the key areas of research involves the synthesis and optimization of tert-butyl N-5-methoxy-2-(3-sulfanylpropyl)phenylcarbamate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing byproducts. The researchers employed a multi-step process involving the protection of the amine group, followed by the introduction of the sulfanylpropyl moiety. This optimized synthesis not only enhances the scalability of production but also ensures the compound's stability for further pharmacological testing.

In terms of biological activity, preliminary in vitro studies have demonstrated that tert-butyl N-5-methoxy-2-(3-sulfanylpropyl)phenylcarbamate exhibits notable inhibitory effects on specific enzymatic pathways. For instance, a recent investigation highlighted its potential as a modulator of cysteine proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The compound's ability to interact with the active site of these enzymes suggests its utility as a lead compound for developing novel therapeutics.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Results indicate that tert-butyl N-5-methoxy-2-(3-sulfanylpropyl)phenylcarbamate possesses favorable bioavailability and metabolic stability, making it a viable candidate for oral administration. However, further in vivo studies are required to confirm these findings and assess potential toxicity.

Beyond its direct therapeutic applications, this compound has also been explored as a building block in the synthesis of more complex molecules. Its unique structural features, such as the tert-butyl carbamate group and the sulfanylpropyl side chain, make it a versatile intermediate in medicinal chemistry. Researchers have successfully incorporated it into larger scaffolds designed to target specific biological pathways, further expanding its utility in drug development.

In conclusion, tert-butyl N-5-methoxy-2-(3-sulfanylpropyl)phenylcarbamate (CAS: 2228213-55-4) represents a promising area of research in chemical biology and pharmaceutical sciences. Its optimized synthesis, biological activity, and pharmacokinetic properties highlight its potential as a therapeutic agent and a valuable intermediate in drug discovery. Future studies should focus on advancing its preclinical development and exploring its mechanisms of action in greater detail.